Cas no 1805491-79-5 (Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate
• CAS No: 1805491-79-5
• MF: C₁₃H₁₂F₃NO₃S
• MW: 319.299492835999
• CID: 4943434
• Update Time: 2025-05-23

Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H12F3NO3S/c1-2-20-12(19)5-9-10(7-18)8(6-17)3-4-11(9)21-13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： HZBMEBOWYTYQTA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C#N)C(CO)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 2.6
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate

Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate (CAS No. 1805491-79-5): A Comprehensive Overview

Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate, identified by its CAS number 1805491-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate incorporates several key functional groups, including a cyano group, a hydroxymethyl group, and a trifluoromethylthio group. These functional groups contribute to the compound's unique chemical properties and potential biological interactions. The presence of the cyano group, for instance, can influence the compound's reactivity and binding affinity to biological targets, while the hydroxymethyl group may enhance solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the properties of trifluoromethylation. The trifluoromethylthio group in Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate is particularly noteworthy, as it has been shown to improve the metabolic stability and lipophilicity of pharmaceutical compounds. This feature is highly valued in drug design, as it can enhance the bioavailability and efficacy of therapeutic agents.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways or receptors simultaneously. Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate fits this criterion well, as its structural features suggest potential interactions with various biological targets. For instance, studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory, anti-tumor, or antimicrobial properties.

The synthesis of Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. The precise synthetic route must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to monitor reaction progress and confirm the identity of intermediates and final products.

One of the most compelling aspects of Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate is its potential as a lead compound for further drug development. Researchers have been exploring its derivatives to enhance its pharmacological properties. For example, modifications to the trifluoromethylthio group or the cyano group could lead to improved binding affinity or selectivity for specific biological targets. Additionally, exploring different solvents or catalysts during synthesis might yield more efficient routes to this compound.

The pharmacological profile of Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate is still under investigation, but preliminary studies suggest that it may have significant therapeutic potential. Its ability to interact with multiple biological targets makes it an attractive candidate for developing drugs with broad-spectrum activity. Furthermore, its structural features suggest that it could be modified to improve its pharmacokinetic properties, such as oral bioavailability or tissue distribution.

In conclusion, Ethyl 3-cyano-2-hydroxymethyl-6-(trifluoromethylthio)phenylacetate (CAS No. 1805491-79-5) is a promising compound with diverse applications in pharmaceutical research. Its unique molecular structure and functional groups make it a valuable tool for developing new therapeutic agents. As research continues to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in drug discovery and development.